6-Bromo-3-fluoropyridine-2-carbaldehyde
Overview
Description
6-Bromo-3-fluoropyridine-2-carbaldehyde is a chemical compound with the molecular formula C6H3BrFNO . It is used as a building block in supramolecular chemistry and as a ligand for transition metal catalysts and luminescent complexes .
Synthesis Analysis
The synthesis of 6-Bromo-3-fluoropyridine-2-carbaldehyde can be achieved from 6-Bromo-3-fluoro-2-(hydroxymethyl)pyridine . More detailed synthesis methods may be found in specific chemical literature.Molecular Structure Analysis
The molecular structure of 6-Bromo-3-fluoropyridine-2-carbaldehyde consists of a pyridine ring substituted with a bromine atom at the 6th position, a fluorine atom at the 3rd position, and a formyl group at the 2nd position . The molecular weight of the compound is 204.00 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Bromo-3-fluoropyridine-2-carbaldehyde include a molecular weight of 204.00 g/mol, a topological polar surface area of 30 Ų, and a complexity of 133 . More specific properties such as melting point, boiling point, and density may be found in specialized chemical databases .Scientific Research Applications
Synthesis of Fluorescent Organo-gelators
“6-Bromo-3-fluoropyridine-2-carbaldehyde” can be used as a starting material in the synthesis of 2-(3′,5′-bis(trifluoromethyl)biphenyl-4-yl)-3-(6-(3,5-bis(trifluoromethyl)phenyl) pyridin-3-yl)acrylonitrile (Py-CN-TFMBE), which can have many potential applications as a stimuli-responsive fluorescent organo-gelator .
Preparation of Porous Organic Polymers
This compound can also be used in the preparation of porous organic polymers, which can act like a fluorescent sensor for detecting palladium (II) and organic dyes .
Pharmaceutical Synthesis
“6-Bromo-3-fluoropyridine-2-carbaldehyde” is a useful intermediate for pharmaceutical synthesis . It can be used to create complex molecules that are often found in pharmaceuticals.
Organic Synthesis
In addition to pharmaceuticals, this compound is also a useful intermediate for organic synthesis . It can be used to build larger, more complex organic molecules.
Synthesis of Herbicides and Insecticides
Fluorinated pyridines, such as “6-Bromo-3-fluoropyridine-2-carbaldehyde”, have been used as starting materials for the synthesis of some herbicides and insecticides .
Research and Development
As a specialty chemical, “6-Bromo-3-fluoropyridine-2-carbaldehyde” is often used in research and development laboratories. Scientists can use it to explore new reactions and develop new materials.
Mechanism of Action
Target of Action
It is known that this compound is used as a building block in supramolecular chemistry and as a ligand for transition metal catalysts and luminescent complexes .
Pharmacokinetics
The pharmacokinetic properties of 6-Bromo-3-fluoropyridine-2-carbaldehyde include high gastrointestinal absorption and permeability across the blood-brain barrier . The compound is also reported to inhibit CYP1A2, an enzyme involved in drug metabolism . The lipophilicity of the compound, as indicated by its Log Po/w values, suggests it has good membrane permeability .
Result of Action
As a building block in supramolecular chemistry and a ligand for transition metal catalysts and luminescent complexes, it likely contributes to the formation of complex structures and the facilitation of various chemical reactions .
Action Environment
The action of 6-Bromo-3-fluoropyridine-2-carbaldehyde can be influenced by various environmental factors. For instance, its storage conditions can impact its stability, with recommended storage in an inert atmosphere at 2-8°C . Furthermore, its solubility in water can affect its distribution in the body and its bioavailability .
properties
IUPAC Name |
6-bromo-3-fluoropyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFNO/c7-6-2-1-4(8)5(3-10)9-6/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFBRCFKSFRYJGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1F)C=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10585979 |
Source
|
| Record name | 6-Bromo-3-fluoropyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10585979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-fluoropyridine-2-carbaldehyde | |
CAS RN |
885267-36-7 |
Source
|
| Record name | 6-Bromo-3-fluoro-2-pyridinecarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885267-36-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-3-fluoropyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10585979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Bromo-3-fluoropyridine-2-carboxaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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